Cas no 2137991-38-7 (3-(2-methoxypropanoyl)cyclohexane-1,2-dione)

• Product Name: 3-(2-methoxypropanoyl)cyclohexane-1,2-dione
• CAS No: 2137991-38-7
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6388787
• PubChem ID: 165952042
• Update Time: 2025-05-19

3-(2-methoxypropanoyl)cyclohexane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypropanoyl)cyclohexane-1,2-dione
• 2137991-38-7
• EN300-1127978

• Inchi： 1S/C10H14O4/c1-6(14-2)9(12)7-4-3-5-8(11)10(7)13/h6-7H,3-5H2,1-2H3
• InChI Key： VPUVTRYMDPGDPS-UHFFFAOYSA-N
• SMILES： O(C)C(C)C(C1C(C(CCC1)=O)=O)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.4Ų

Additional information on 3-(2-methoxypropanoyl)cyclohexane-1,2-dione

Research Brief on 3-(2-methoxypropanoyl)cyclohexane-1,2-dione (CAS: 2137991-38-7): Recent Advances and Applications

The compound 3-(2-methoxypropanoyl)cyclohexane-1,2-dione (CAS: 2137991-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-(2-methoxypropanoyl)cyclohexane-1,2-dione as a key intermediate in the synthesis of bioactive molecules. Its cyclohexane-1,2-dione core, coupled with the 2-methoxypropanoyl moiety, provides a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific enzymatic pathways involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 3-(2-methoxypropanoyl)cyclohexane-1,2-dione. A team at the University of Cambridge recently developed a novel catalytic method that reduces byproduct formation and improves scalability (Nature Chemistry, 2024). This method employs a palladium-based catalyst under mild conditions, making it more environmentally friendly compared to traditional approaches.

Further investigations into the compound's mechanism of action have revealed its ability to modulate redox-sensitive signaling pathways. Research conducted at the National Institutes of Health (NIH) identified its interaction with the Keap1-Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress (Cell Chemical Biology, 2023). These findings open new avenues for developing therapeutics targeting neurodegenerative diseases and cancer.

Despite these promising developments, challenges remain in the clinical translation of 3-(2-methoxypropanoyl)cyclohexane-1,2-dione-based therapies. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 3-(2-methoxypropanoyl)cyclohexane-1,2-dione represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its biological activities and synthetic optimization will be crucial for translating these findings into clinical applications. The compound's unique chemical properties and recent advancements in its study underscore its importance in the future of drug discovery and development.